Cas no 608492-37-1 (2-methylpropyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-ca rboxylate)

• Product Name: 2-methylpropyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-ca rboxylate
• CAS No: 608492-37-1
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 3158319
• PubChem ID: 2748288
• Update Time: 2025-04-21

2-methylpropyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-ca rboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-ca rboxylate
• Isobutyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 2-methylpropyl 6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• AKOS016037976
• AKOS002192439
• 608492-37-1
• STK812121

• MDL： MFCD01108729
• Inchi： 1S/C16H20N2O2S/c1-10(2)9-20-15(19)13-11(3)17-16(21)18-14(13)12-7-5-4-6-8-12/h4-8,10,14H,9H2,1-3H3,(H2,17,18,21)
• InChI Key： KYJKZYBRRYMTTF-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(=O)OCC(C)C)C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 304.12454906Da
• Monoisotopic Mass: 304.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines